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Compound of Interest

Compound Name: AZD 9684

Cat. No.: B605788

Introduction

AZD 9684 is a novel small molecule inhibitor of carboxypeptidase U (CPU), also known as
thrombin-activatable fibrinolysis inhibitor (TAFI). By inhibiting CPU, AZD 9684 enhances
endogenous fibrinolysis, presenting a potential therapeutic strategy for thrombotic diseases.[1]
[2] These application notes provide a detailed protocol for an in vitro clot lysis assay to evaluate
the pro-fibrinolytic activity of AZD 9684. The assay measures the extent of clot dissolution by
weight, a common method in thrombosis research.[3][4]

Principle of the Assay

This assay is based on the principle of forming a whole blood clot in vitro and then measuring
its lysis over time in the presence of a fibrinolytic agent and the test compound, AZD 9684. The
percentage of clot lysis is determined by comparing the initial weight of the clot to its weight
after a defined incubation period. An increase in clot lysis in the presence of AZD 9684
compared to a control indicates its potential to enhance fibrinolysis.

Materials and Reagents
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Reagent/Material Supplier Catalog Number
AZD 9684 MedchemExpress HY-111553
Human Whole Blood Healthy Volunteers N/A
Recombinant Tissue ) )
] ] Sigma-Aldrich T0947

Plasminogen Activator (tPA)
Phosphate Buffered Saline )

Gibco 10010023
(PBS),pH 7.4
Sterile 1.5 mL Microcentrifuge

Axygen MCT-150-C
Tubes
Analytical Balance Mettler Toledo ME54
Incubator Thermo Fisher Scientific Heratherm
Pipettes (P1000, P200, P20) Gilson Pipetman

Experimental Protocol
Blood Collection and Clot Formation

o Draw venous blood from healthy human volunteers who have not taken any anticoagulant or
oral contraceptive medication.[3]

o Immediately transfer 500 pL of whole blood into pre-weighed sterile 1.5 mL microcentrifuge
tubes.

e Incubate the tubes at 37°C for 45-60 minutes to allow for complete clot formation.[3]
 After incubation, carefully remove the serum from each tube without disturbing the clot.

» Weigh each tube containing the clot. The initial clot weight is calculated by subtracting the
empty tube's weight.[3][4]

Treatment with AZD 9684 and tPA
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e Prepare stock solutions of AZD 9684 in an appropriate solvent (e.g., DMSO) and dilute to
final working concentrations in PBS.

» Prepare a working solution of tPA in PBS at a concentration known to induce partial clot lysis.

e Add 100 pL of the treatment solution to each tube. The treatment groups are outlined in the
table below.

 Incubate the tubes at 37°C for 90 minutes to allow for clot lysis.[3]

Measurement of Clot Lysis

 After incubation, carefully aspirate the fluid from each tube.
e Re-weigh the tubes containing the remaining clot.

o Calculate the percentage of clot lysis using the following formula:[5] % Clot Lysis = [(Initial
Clot Weight - Final Clot Weight) / Initial Clot Weight] x 100

Experimental Desigh and Controls

Group Treatment Purpose
Negative Control (spontaneous
1 100 pL PBS _
lysis)
Positive Control (tPA-induced
2 100 pL tPA _
lysis)
3 100 pL AZD 9684 (various Test Group (effect of AZD 9684
concentrations) + tPA on tPA-induced lysis)
4 100 pL AZD 9684 (highest Compound Control (effect of
concentration) AZD 9684 alone)

Data Presentation

The quantitative data from this assay should be summarized in a table for clear comparison of
the different treatment groups.
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Treatment Group

AZD 9684

tPA Concentration

Mean % Clot Lysis

Concentration (uM)  (IU/mL) *SD
Negative Control 0 0 Example: 3.2+ 1.1
Positive Control 0 50 Example: 25.8 + 3.5
Test Group 1 1 50 Example: 35.1 £ 4.2
Test Group 2 10 50 Example: 48.9 £5.1
Test Group 3 100 50 Example: 62.5 + 6.3
Compound Control 100 0 Example: 4.1+ 1.5

Note: The data presented above are for illustrative purposes only and do not represent actual

experimental results.

Visualizations
Experimental Workflow
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Caption: Workflow for the in vitro clot lysis assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for AZD 9684 In Vitro
Clot Lysis Assay]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605788#azd-9684-in-vitro-clot-lysis-assay-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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